![molecular formula C12H14N4O B6018994 3-[(3,4-dimethylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one](/img/structure/B6018994.png)
3-[(3,4-dimethylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one
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Overview
Description
3-[(3,4-dimethylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one, commonly known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in various fields of scientific research. DMPT is a white crystalline powder that is soluble in water and has a molecular formula of C10H12N4O.
Mechanism of Action
The mechanism of action of DMPT is not yet fully understood, but it is believed to act as a feed attractant and growth promoter by stimulating the olfactory system of aquatic animals. DMPT has been shown to increase the activity of the hypothalamic-pituitary-gonadal axis, leading to increased production of growth hormone and other anabolic hormones.
Biochemical and Physiological Effects:
DMPT has been shown to have a variety of biochemical and physiological effects on aquatic animals. It has been found to increase the activity of digestive enzymes, improve nutrient absorption and utilization, and enhance the immune system of these animals. DMPT has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its beneficial effects on growth and development.
Advantages and Limitations for Lab Experiments
DMPT has several advantages for use in laboratory experiments. It is a stable and relatively inexpensive compound that is easy to handle and store. DMPT is also highly soluble in water, making it easy to administer to aquatic animals. However, there are some limitations to the use of DMPT in laboratory experiments. Its effects may vary depending on the species and age of the animal, and it may interact with other compounds in the environment, leading to unpredictable results.
Future Directions
There are several potential future directions for research on DMPT. One area of interest is the development of more efficient synthesis methods that can produce higher yields of pure DMPT. Another area of interest is the study of the long-term effects of DMPT on aquatic ecosystems, including its potential impact on the environment and other aquatic species. Additionally, further research is needed to fully understand the mechanism of action of DMPT and its effects on different species of aquatic animals.
Synthesis Methods
DMPT can be synthesized through a variety of methods, including the reaction of 3,4-dimethylaniline with methyl isocyanate and triethylamine, or through the reaction of 3,4-dimethylaniline with cyanogen bromide and methylamine. The most commonly used method involves the reaction of 3,4-dimethylaniline with cyanogen bromide and methylamine in the presence of a suitable solvent.
Scientific Research Applications
DMPT has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant effects on the growth and development of aquatic animals, particularly fish and shrimp. DMPT has been shown to increase feed intake, improve feed conversion efficiency, and enhance growth performance in these animals.
properties
IUPAC Name |
3-(3,4-dimethylanilino)-6-methyl-4H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-7-4-5-10(6-8(7)2)13-12-14-11(17)9(3)15-16-12/h4-6H,1-3H3,(H2,13,14,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYZYJMSYHXAFRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2=NN=C(C(=O)N2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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